Cas no 85616-44-0 (1-Methylnaphthalene-8-acetic acid)

1-Methylnaphthalene-8-acetic acid is a synthetic organic compound belonging to the naphthalene acetic acid derivative class. It is primarily utilized in agricultural and horticultural applications as a plant growth regulator, promoting root development and enhancing crop yields. The compound exhibits high stability and efficacy at low concentrations, making it suitable for controlled-release formulations. Its structural properties allow for selective interaction with plant hormone pathways, influencing auxin-like activity. The product is characterized by its purity and consistent performance in research and commercial settings. Proper handling and storage are recommended to maintain its chemical integrity. Analytical methods such as HPLC are typically employed for quality verification.

1-Methylnaphthalene-8-acetic acid structure

85616-44-0 structure

Product Name:1-Methylnaphthalene-8-acetic acid

CAS No:85616-44-0

MF:C₁₃H₁₂O₂

MW:200.233183860779

CID:4935494

Update Time:2025-11-02

1-Methylnaphthalene-8-acetic acid Chemical and Physical Properties

Names and Identifiers

- 1-Methylnaphthalene-8-acetic acid
- Inchi： 1S/C13H12O2/c1-9-4-2-5-10-6-3-7-11(13(9)10)8-12(14)15/h2-7H,8H2,1H3,(H,14,15)
- InChI Key： AVMDMBNLHGRZHN-UHFFFAOYSA-N
- SMILES： OC(CC1C=CC=C2C=CC=C(C)C=12)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 237
XLogP3: 3.4
Topological Polar Surface Area: 37.3

1-Methylnaphthalene-8-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A219002839-250mg	1-Methylnaphthalene-8-acetic acid	85616-44-0	98%	250mg	$714.00	2023-08-31
Alichem	A219002839-500mg	1-Methylnaphthalene-8-acetic acid	85616-44-0	98%	500mg	$1078.00	2023-08-31
Alichem	A219002839-1g	1-Methylnaphthalene-8-acetic acid	85616-44-0	98%	1g	$1769.25	2023-08-31

1-Methylnaphthalene-8-acetic acid Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. Ambidentate binding in macrocyclic helicates: towards tuning secondary structure

Chem. Commun., 1996, 309-310
5. Achieving high-efficiency purely organic room-temperature phosphorescence materials by boronic ester substitution of phenoxathiine†

Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218

Additional information on 1-Methylnaphthalene-8-acetic acid

Professional Overview of 1-Methylnaphthalene-8-acetic acid (CAS No. 85616-44-0)

1-Methylnaphthalene-8-acetic acid (CAS No. 85616-44-0) is a specialized organic compound belonging to the naphthalene acetic acid derivatives family. This compound has garnered significant attention in both academic research and industrial applications due to its unique chemical properties and versatile utility. With the increasing demand for specialty chemicals in pharmaceuticals, agrochemicals, and material sciences, 1-Methylnaphthalene-8-acetic acid stands out as a compound of interest for researchers and manufacturers alike.

The molecular structure of 1-Methylnaphthalene-8-acetic acid features a naphthalene ring substituted with a methyl group at the 1-position and an acetic acid moiety at the 8-position. This configuration imparts distinct physicochemical properties, making it valuable for applications such as organic synthesis intermediates and pharmaceutical precursors. Researchers often explore its role in the development of novel bioactive compounds, given its potential to interact with biological systems in targeted ways.

One of the key areas where 1-Methylnaphthalene-8-acetic acid finds application is in the synthesis of plant growth regulators. As the agricultural sector increasingly focuses on sustainable and efficient crop production, compounds like this are being investigated for their ability to influence plant physiology. Additionally, its derivatives are studied for potential roles in drug discovery, particularly in the design of molecules with anti-inflammatory or antimicrobial properties.

From a market perspective, the demand for 1-Methylnaphthalene-8-acetic acid is driven by its utility in high-value industries. The compound is often sought after by chemical manufacturers and research laboratories for its role in custom synthesis projects. Recent trends in green chemistry have also spurred interest in optimizing its production processes to minimize environmental impact, aligning with global sustainability goals.

For those searching for "1-Methylnaphthalene-8-acetic acid uses" or "CAS 85616-44-0 suppliers," it's important to note that this compound is typically available through specialized chemical distributors who cater to research and industrial needs. Quality and purity are critical factors, especially when the compound is intended for pharmaceutical applications or advanced material synthesis.

In summary, 1-Methylnaphthalene-8-acetic acid (CAS No. 85616-44-0) is a multifaceted compound with significant potential across various scientific and industrial domains. Its unique structure and functional groups make it a valuable asset in organic chemistry research, agricultural science, and beyond. As innovation in these fields continues to evolve, the relevance of this compound is expected to grow, further solidifying its place in the specialty chemicals market.